Cas no 1341589-34-1 (1,1,1-trifluoro-4-methylhexan-2-one)

• Product Name: 1,1,1-trifluoro-4-methylhexan-2-one
• CAS No: 1341589-34-1
• MF: C₇H₁₁F₃O
• MW: 168.156852960587
• CID: 6271554
• PubChem ID: 62963521
• Update Time: 2025-06-13

1,1,1-trifluoro-4-methylhexan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-4-methylhexan-2-one
• AKOS012261668
• 1341589-34-1
• EN300-1938689
• WASWNBRSUZPHJL-UHFFFAOYSA-N

• Inchi： 1S/C7H11F3O/c1-3-5(2)4-6(11)7(8,9)10/h5H,3-4H2,1-2H3
• InChI Key： WASWNBRSUZPHJL-UHFFFAOYSA-N
• SMILES： FC(C(CC(C)CC)=O)(F)F

Computed Properties

• Exact Mass: 168.07619946g/mol
• Monoisotopic Mass: 168.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1,1,1-trifluoro-4-methylhexan-2-one

Comprehensive Overview of 1,1,1-Trifluoro-4-methylhexan-2-one (CAS No. 1341589-34-1): Properties, Applications, and Industry Insights

1,1,1-Trifluoro-4-methylhexan-2-one (CAS No. 1341589-34-1) is a fluorinated ketone compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. As a fluorinated organic compound, it belongs to a class of chemicals increasingly studied for their potential in pharmaceuticals, agrochemicals, and advanced material synthesis. The presence of the trifluoromethyl group (-CF₃) in its structure contributes to enhanced stability, lipophilicity, and metabolic resistance, making it valuable for various industrial applications.

In the context of growing interest in sustainable chemistry and green synthesis, 1,1,1-trifluoro-4-methylhexan-2-one has emerged as a subject of research for its potential role in environmentally friendly processes. Researchers are particularly interested in its use as a building block for more complex molecules, leveraging its fluorine atoms to modify biological activity and physicochemical properties. The compound's low toxicity profile compared to traditional halogenated solvents also aligns with current industry trends toward safer alternatives.

The synthesis of 1,1,1-trifluoro-4-methylhexan-2-one typically involves fluorination reactions of precursor molecules, with modern methods focusing on improving yield and purity while minimizing environmental impact. Analytical techniques such as GC-MS (Gas Chromatography-Mass Spectrometry) and NMR spectroscopy are commonly employed for characterization, ensuring the compound meets the stringent purity requirements for research and industrial applications. Recent advancements in flow chemistry have shown promise for more efficient production of such fluorinated compounds.

One of the most searched topics regarding fluorinated ketones relates to their applications in pharmaceutical intermediates. The 1,1,1-trifluoro-4-methylhexan-2-one structure serves as a valuable precursor in the synthesis of various drug candidates, particularly those targeting central nervous system disorders and metabolic diseases. The fluorine atoms can significantly influence a drug's bioavailability and binding affinity, making this compound particularly interesting for medicinal chemistry research. Current studies explore its potential in developing novel antiviral agents and enzyme inhibitors.

In material science, 1341589-34-1 finds applications in the development of specialty polymers and surface coatings. The incorporation of fluorine atoms from this compound can impart desirable properties such as enhanced thermal stability, chemical resistance, and low surface energy to materials. These characteristics are particularly valuable in industries requiring high-performance materials, including aerospace, electronics, and renewable energy technologies. Recent patents highlight its use in creating fluoropolymer coatings with improved durability.

The safety profile of 1,1,1-trifluoro-4-methylhexan-2-one has been extensively studied, with research focusing on its environmental fate and biodegradability. Unlike some persistent fluorinated compounds, this ketone demonstrates favorable degradation characteristics under certain conditions, addressing concerns about PFAS alternatives in the chemical industry. Regulatory bodies continue to evaluate its classification, with current data supporting its use under controlled conditions in research and manufacturing settings.

Market analysis indicates growing demand for fluorinated building blocks like 1341589-34-1, driven by expanding applications in life sciences and advanced materials. The compound's commercial availability has improved in recent years, with suppliers offering various purity grades to meet different application requirements. Pricing trends reflect the specialized nature of fluorinated compounds, with costs influenced by production scale, purity specifications, and market dynamics in the fine chemicals sector.

Future research directions for 1,1,1-trifluoro-4-methylhexan-2-one include exploring its potential in catalysis and asymmetric synthesis, as well as investigating novel derivatives with enhanced properties. The compound's versatility makes it a valuable tool for synthetic chemists working on structure-activity relationships in drug discovery and material design. Ongoing studies also examine its behavior in various solvent systems and reaction conditions to expand its utility in organic synthesis.

For researchers and industry professionals working with fluorinated compounds, proper handling and storage of 1,1,1-trifluoro-4-methylhexan-2-one are essential considerations. While not classified as highly hazardous, standard laboratory precautions should be followed, including the use of appropriate personal protective equipment and ventilation. Storage recommendations typically suggest keeping the compound in tightly sealed containers under inert atmosphere to maintain stability and purity over time.

The analytical characterization of CAS 1341589-34-1 presents specific challenges and opportunities in chemical analysis. Advanced techniques such as high-resolution mass spectrometry and multidimensional NMR provide detailed structural information, while chromatographic methods ensure purity assessment. These analytical approaches are crucial for quality control in both research and industrial applications, particularly when the compound serves as a precursor for further chemical transformations.

In conclusion, 1,1,1-trifluoro-4-methylhexan-2-one represents an important member of the fluorinated ketone family with diverse applications across multiple scientific disciplines. Its unique combination of chemical properties, safety profile, and synthetic utility positions it as a valuable compound in contemporary chemical research and industrial processes. As interest in fluorinated compounds continues to grow, driven by their exceptional performance characteristics, this compound is likely to see expanded use and further research attention in the coming years.